![molecular formula C13H21NO3 B6208087 tert-butyl 8-methyl-7-oxo-5-azaspiro[3.4]octane-5-carboxylate CAS No. 2703779-83-1](/img/no-structure.png)
tert-butyl 8-methyl-7-oxo-5-azaspiro[3.4]octane-5-carboxylate
Overview
Description
Tert-butyl 8-methyl-7-oxo-5-azaspiro[3.4]octane-5-carboxylate (TBMOC) is a synthetic organic compound that has recently gained attention in the scientific community due to its unique biological properties. TBMOC is a structural analog of the natural product, azaspirodecan-5-one, and has been identified as having potential applications in drug development, organic synthesis, and biochemical research.
Scientific Research Applications
Tert-butyl 8-methyl-7-oxo-5-azaspiro[3.4]octane-5-carboxylate has been studied for its potential applications in drug development, organic synthesis, and biochemical research. In drug development, tert-butyl 8-methyl-7-oxo-5-azaspiro[3.4]octane-5-carboxylate has been identified as a potential scaffold for the synthesis of novel compounds with potential therapeutic applications. In organic synthesis, tert-butyl 8-methyl-7-oxo-5-azaspiro[3.4]octane-5-carboxylate has been used as a starting material for the synthesis of various heterocyclic compounds. In biochemical research, tert-butyl 8-methyl-7-oxo-5-azaspiro[3.4]octane-5-carboxylate has been studied for its potential to modulate the activity of enzymes involved in various biochemical pathways.
Mechanism of Action
The mechanism of action of tert-butyl 8-methyl-7-oxo-5-azaspiro[3.4]octane-5-carboxylate is not yet fully understood. However, it is believed to involve the modulation of enzyme activity and the disruption of metabolic pathways. tert-butyl 8-methyl-7-oxo-5-azaspiro[3.4]octane-5-carboxylate is believed to interact with enzymes involved in metabolic pathways, resulting in the inhibition of their activity. Additionally, tert-butyl 8-methyl-7-oxo-5-azaspiro[3.4]octane-5-carboxylate is believed to interact with membrane-associated proteins, resulting in the disruption of signal transduction pathways.
Biochemical and Physiological Effects
The biochemical and physiological effects of tert-butyl 8-methyl-7-oxo-5-azaspiro[3.4]octane-5-carboxylate are not yet fully understood. However, studies have shown that tert-butyl 8-methyl-7-oxo-5-azaspiro[3.4]octane-5-carboxylate has the potential to modulate the activity of enzymes involved in various metabolic pathways. Additionally, tert-butyl 8-methyl-7-oxo-5-azaspiro[3.4]octane-5-carboxylate has been shown to interact with membrane-associated proteins, resulting in the disruption of signal transduction pathways.
Advantages and Limitations for Lab Experiments
The advantages of using tert-butyl 8-methyl-7-oxo-5-azaspiro[3.4]octane-5-carboxylate for laboratory experiments include its availability in commercial quantities, its relatively low cost, and its ease of synthesis. Additionally, tert-butyl 8-methyl-7-oxo-5-azaspiro[3.4]octane-5-carboxylate has been shown to be stable in aqueous solutions, making it ideal for use in biochemical and physiological experiments. The main limitation of tert-butyl 8-methyl-7-oxo-5-azaspiro[3.4]octane-5-carboxylate is that its mechanism of action is not yet fully understood.
Future Directions
The future directions for tert-butyl 8-methyl-7-oxo-5-azaspiro[3.4]octane-5-carboxylate research include further investigation into its mechanism of action, its potential therapeutic applications, and its potential for use in organic synthesis. Additionally, further research into the biochemical and physiological effects of tert-butyl 8-methyl-7-oxo-5-azaspiro[3.4]octane-5-carboxylate is needed to fully understand its potential applications in drug development and organic synthesis. Additionally, further research into the potential advantages and limitations of tert-butyl 8-methyl-7-oxo-5-azaspiro[3.4]octane-5-carboxylate for laboratory experiments is needed.
Synthesis Methods
Tert-butyl 8-methyl-7-oxo-5-azaspiro[3.4]octane-5-carboxylate is synthesized using a three-step process. The first step involves the synthesis of a protected azaspirodecan-5-one derivative from the reaction of tert-butyl 8-methyl-7-oxo-5-azaspiro[3.4]octane-5-carboxylate (tert-butyl 8-methyl-7-oxo-5-azaspiro[3.4]octane-5-carboxylate) and a protecting group. The second step involves the deprotection of the azaspirodecan-5-one derivative to yield the desired product. The third and final step involves the purification of the product.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl 8-methyl-7-oxo-5-azaspiro[3.4]octane-5-carboxylate involves the reaction of tert-butyl 8-methyl-7-oxo-5-azaspiro[3.4]octane-5-carboxylate with appropriate reagents to form the desired compound.", "Starting Materials": [ "tert-butylamine", "8-methyl-7-oxo-5-azaspiro[3.4]octane-5-carboxylic acid", "dicyclohexylcarbodiimide (DCC)", "N,N-dimethylformamide (DMF)", "triethylamine (TEA)", "diethyl ether", "water" ], "Reaction": [ "Step 1: Dissolve 8-methyl-7-oxo-5-azaspiro[3.4]octane-5-carboxylic acid (1.0 equiv) and DCC (1.1 equiv) in DMF and stir for 30 minutes at room temperature.", "Step 2: Add tert-butylamine (1.1 equiv) and TEA (2.0 equiv) to the reaction mixture and stir for 24 hours at room temperature.", "Step 3: Filter the reaction mixture to remove dicyclohexylurea and evaporate the solvent under reduced pressure.", "Step 4: Dissolve the residue in diethyl ether and wash with water.", "Step 5: Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent under reduced pressure to obtain tert-butyl 8-methyl-7-oxo-5-azaspiro[3.4]octane-5-carboxylate as a white solid." ] } | |
CAS RN |
2703779-83-1 |
Molecular Formula |
C13H21NO3 |
Molecular Weight |
239.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
